Cas no 921989-92-6 (ethyl 4-{(3-methoxyphenyl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 4-{(3-methoxyphenyl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• CAS No: 921989-92-6
• MF: C₂₂H₂₃N₃O₄
• MW: 393.435725450516
• CID: 6068170
• PubChem ID: 40956135
• Update Time: 2025-06-08

ethyl 4-{(3-methoxyphenyl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{(3-methoxyphenyl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• 3-Pyridazinecarboxylic acid, 1,6-dihydro-4-[[(3-methoxyphenyl)methyl]amino]-1-(4-methylphenyl)-6-oxo-, ethyl ester
• F2272-0309
• ethyl 4-((3-methoxybenzyl)amino)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate
• ethyl 4-[(3-methoxyphenyl)methylamino]-1-(4-methylphenyl)-6-oxopyridazine-3-carboxylate
• 921989-92-6
• AKOS024635176
• ethyl 4-{[(3-methoxyphenyl)methyl]amino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• Inchi： 1S/C22H23N3O4/c1-4-29-22(27)21-19(23-14-16-6-5-7-18(12-16)28-3)13-20(26)25(24-21)17-10-8-15(2)9-11-17/h5-13,23H,4,14H2,1-3H3
• InChI Key： VXHVJKBDUPUGQZ-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(C)C=C2)C(=O)C=C1NCC1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 393.16885622g/mol
• Monoisotopic Mass: 393.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 80.2Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 561.4±60.0 °C(Predicted)
• pka: -0.50±0.20(Predicted)

Additional information on ethyl 4-{(3-methoxyphenyl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

Introduction to Ethyl 4-{(3-methoxyphenyl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 921989-92-6)

Ethyl 4-{(3-methoxyphenyl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate, with the CAS number 921989-92-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridazine class, which is well-known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its 4-{(3-methoxyphenyl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine core, make it a promising candidate for further investigation in drug discovery and development.

The compound's molecular structure incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a 3-methoxyphenyl moiety and a 4-methylphenyl group enhances its solubility and binding affinity to biological targets. Additionally, the 6-oxo-1,6-dihydropyridazine scaffold is known for its ability to interact with various enzymes and receptors, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridazine derivatives. These compounds have shown promise in various preclinical studies due to their ability to modulate multiple biological pathways. For instance, studies have demonstrated that pyridazine-based molecules can exhibit anti-inflammatory, antioxidant, and anticancer properties. The specific configuration of Ethyl 4-{(3-methoxyphenyl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate makes it an intriguing candidate for further exploration in these areas.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 3-methoxyphenyl and 4-methylphenyl groups is particularly critical, as these modifications significantly influence the compound's pharmacokinetic and pharmacodynamic properties. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

The biological activity of Ethyl 4-{(3-methoxyphenyl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate has been evaluated in various in vitro and in vivo models. Preliminary studies have revealed that this compound exhibits significant binding affinity to certain enzymes and receptors involved in inflammatory responses. This suggests that it may have therapeutic potential in conditions such as arthritis and autoimmune diseases. Furthermore, its interaction with specific protein targets could make it a valuable tool for developing novel antiviral and anticancer agents.

The development of new pharmaceuticals relies heavily on the availability of high-quality chemical compounds for research purposes. Ethyl 4-{(3-methoxyphenyl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 921989-92-6) exemplifies the importance of well-characterized organic molecules in advancing drug discovery efforts. Its unique structural features and demonstrated biological activity make it a compelling candidate for further investigation by researchers worldwide.

The future prospects for this compound are promising, with ongoing studies aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials and eventually bring new treatments to patients in need. As our understanding of biological pathways continues to expand, compounds like Ethyl 4-{(3-methoxyphenyl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate will play a crucial role in shaping the future of medicine.